N-(3,5-dimethylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

Specification

• CAS No.: 1207038-37-6
• Molecular Formula: C22H18FN3O2S
• Molecular Weight: 407.46
• IUPAC Name: N-(3,5-dimethylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• Standard InChI: InChI=1S/C22H18FN3O2S/c1-13-7-14(2)9-17(8-13)25-19(27)10-26-12-24-20-18(11-29-21(20)22(26)28)15-3-5-16(23)6-4-15/h3-9,11-12H,10H2,1-2H3,(H,25,27)
• Standard InChI Key: GIKBICPFYSOOHP-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)NC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=C(C=C4)F)C

Introduction

Synthesis and Chemical Reactivity

The synthesis of compounds similar to N-(3,5-dimethylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide typically involves multi-step reactions. These may include condensation reactions to form the thieno[3,2-d]pyrimidine core and subsequent modifications to attach the phenyl groups. The chemical reactivity of such compounds is influenced by the presence of amide and sulfide groups, which can participate in various organic reactions.

Biological Activities and Potential Applications

Compounds with thieno[3,2-d]pyrimidine cores have been investigated for various biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The specific biological activity of N-(3,5-dimethylphenyl)-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide would depend on its structural features and functional groups. The presence of a fluorophenyl group may enhance its lipophilicity, potentially affecting its bioavailability and interaction with biological targets.

Biological Activity	Potential Application
Anticancer	Cancer treatment
Antimicrobial	Infection control
Anti-inflammatory	Inflammation management